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Compound Focus: Thioaildenafil

CAS No.: 856190-47-1

Cat. No.: S870909

Thioaildenafil (also known as Sulfoaildenafil) is a synthetic structural analog of Sildenafil (Viagra). Its core
action is the potent and selective inhibition of the phosphodiesterase-5 (PDE-5) enzyme [1] [2]. This
inhibition prevents the breakdown of cyclic guanosine monophosphate (cGMP), sustaining elevated cGMP
levels in cellular environments and leading to smooth muscle relaxation and increased blood flow, which is

the target effect for erectile dysfunction treatment [1] [2].

The table below summarizes its key chemical data:

Property Description

CAS Number 856190-47-1 [1]

IUPAC Name (3R,5S)-rel-1-[[3-(4,7-Dihydro-1-methyl-3-propyl-7-thioxo-1H-pyrazolo[4,3-d]pyrimidin-
5-yl)-4-ethoxyphenyl]sulfonyl]-3,5-dimethyl-piperazine [1]

Molecular C23H32N603S2 [1]

Formula

Molecular 504.67 g/mol [1]

Weight

Alternate Sulfoaildenafil, Sildenafil thione, Thiodimethylsildenafil [1] [2] [3]
Names
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Thioaildenafil is part of a broader class of "designer" PDE-5 inhibitors created to circumvent drug patents
and regulations [2]. It is not approved for medical use by any major health regulatory agency [2]. Its
presence in "all-natural" or "herbal" supplements poses a significant public health risk due to the unknown
safety profile, lack of formal toxicological testing, and potential for serious side effects, especially in

consumers with pre-existing cardiovascular conditions or those taking nitrates [2].

Analytical Methods for Detection and Identification

Detecting Thioaildenafil in complex matrices like dietary supplements requires sophisticated analytical

techniques to distinguish it from approved drugs and other analogs.

Technique Application & Key Identifiers Reference
Liquid Chromatography- Primary tool for screening and confirmation; provides high  [3] [4]
Mass Spectrometry (LC- sensitivity and specificity.

MS)

Ultra-Performance LC Provides accurate mass measurement for definitive [3]
Time-of-Flight MS (UPLC- structural elucidation and distinguishing between closely

TOF/MS) related analogs like Thioaildenafil and Thiohomosildenafil.

Gas Chromatography-Mass  Useful for complementary analysis; key mass fragments [2] [3]

Spectrometry (GCIMS) for Thioaildenafil include miz 56, 72, and 420.

lon Trap LC-MSIMS (LC/IT-  Provides detailed fragmentation patterns (MS"); key [2]
MS/MS) fragments include m/z 58, 72, and 355.

Nuclear Magnetic Used for full structural characterization, including [2] [4]
Resonance (NMR) differentiation of isomers and confirmation of the

Spectroscopy thioketone and dimethylpiperazine substitutions.

X-ray Crystallography Employed for definitive 3D structural confirmation, [2]

revealing polymorphic forms that can affect chemical and
biological properties.
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The following diagram illustrates a generalized analytical workflow for identifying Thioaildenafil in illicit

supplements, integrating the techniques above.

(Powder or Tablet Sample)

Identification of
Thioaildenafil

Click to download full resolution via product page

Generalized analytical workflow for Thioaildenafil identification.

Biochemical Pathway and Mechanism of Action

Thioaildenafil's mechanism mirrors that of Sildenafil. The diagram below outlines the biochemical signaling

pathway it influences.
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> PDE-5 inhibition mechanism sustaining cGMP for penile erection. This mechanism underpins both its
intended effect and its primary risk. Undeclared intake with nitrate medications can cause a severe drop in

blood pressure [2].

A Practical Workflow for Researchers

For professionals investigating potential adulteration, a combination of techniques is key:

e Rapid Screening: Use UPLC-TOFIMS for high-throughput analysis of samples to detect the
presence of known and unknown PDE-5 inhibitors based on accurate mass [3].

e Structural Confirmation: For any suspect sample, employ NMR spectroscopy and X-ray
crystallography to unambiguously determine the structure, especially for novel analogs [2].

¢ Distinguishing Analogs: Leverage the specific mass fragmentation patterns from LC-IT-MS/MS and
GCIMS to tell the difference between closely related compounds like Thioaildenafil and
Thiohomosildenafil [2] [3].
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The discovery of Thioaildenafil and its analogs in dietary supplements is a critical drug safety and public
health issue. Vigilant monitoring using advanced analytical technologies is essential to protect consumers

from the risks of these hidden pharmaceutical ingredients [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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